Cas no 201227-38-5 (5-Bromo-1H-indazole-3-carbaldehyde)

5-Bromo-1H-indazole-3-carbaldehyde is a versatile heterocyclic compound featuring a bromo-substituted indazole core with a formyl functional group at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functional materials. The bromo substituent enhances reactivity for cross-coupling reactions, while the aldehyde group allows for further derivatization via condensation or nucleophilic addition. Its well-defined reactivity profile and stability under standard conditions make it suitable for use in medicinal chemistry, agrochemical research, and material science applications. The compound is typically handled under inert conditions to preserve its functional groups.
5-Bromo-1H-indazole-3-carbaldehyde structure
201227-38-5 structure
Product Name:5-Bromo-1H-indazole-3-carbaldehyde
CAS No:201227-38-5
MF:C8H5BrN2O
MW:225.042100667953
MDL:MFCD06738287
CID:66604
PubChem ID:16202416
Update Time:2025-11-02

5-Bromo-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1H-indazole-3-carbaldehyde
    • 1H-Indazole-3-carboxaldehyde,5-broMo
    • 5-BROMO INDAZOLE-3-CARBOXALDEHYDE
    • 5-BROMO-1H-INDAZOLE-3-CARBOXALDEHYDE
    • 5-Bromo-1H-indazole-3-carboxyaldehyde
    • 5-Bromoindazole-3-carbaldehyde
    • 1H-INDAZOLE-3-CARBOXALDEHYDE, 5-BROMO-
    • 5-bromo-2H-indazole-3-carbaldehyde
    • PubChem7821
    • KSC495O5J
    • AMBZ0115
    • 5-bromo-indazole-3-carbaldehyde
    • 5-bromo indazole-3-carbaldehyde
    • ILGTYHMEQSSHFG-UHFFFAOYSA-N
    • AN
    • Z1741972645
    • CS-D1562
    • FASTREDBSALT,1,5-NAPHTHALENEDISULFONATE
    • PB34152
    • MFCD06738287
    • BCP29324
    • A4393
    • SY020610
    • GS-4052
    • SCHEMBL660142
    • FT-0646993
    • EN300-215334
    • DTXSID40942152
    • AM20030294
    • 201227-38-5
    • J-516798
    • SB10512
    • AC-28261
    • AKOS015834535
    • DB-001847
    • MDL： MFCD06738287
    • Inchi： 1S/C8H5BrN2O/c9-5-1-2-7-6(3-5)8(4-12)11-10-7/h1-4H,(H,10,11)
    • InChI Key： ILGTYHMEQSSHFG-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2C(C=1)=C(C=O)NN=2

Computed Properties

  • Exact Mass: 223.95900
  • Monoisotopic Mass: 223.95853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8
  • XLogP3: 2

Experimental Properties

  • Density: 1.83
  • Boiling Point: 414°C at 760 mmHg
  • Flash Point: 414.059 °C at 760 mmHg
  • Refractive Index: 1.769
  • PSA: 45.75000
  • LogP: 2.13790

5-Bromo-1H-indazole-3-carbaldehyde Security Information

5-Bromo-1H-indazole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-1H-indazole-3-carbaldehyde Pricemore >>

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5-Bromo-1H-indazole-3-carbaldehyde Production Method

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